Cas no 2106491-43-2 (5-methyl-1-2-(1H-pyrazol-1-yl)ethyl-1H-pyrazol-4-amine)

• Product Name: 5-methyl-1-2-(1H-pyrazol-1-yl)ethyl-1H-pyrazol-4-amine
• CAS No: 2106491-43-2
• MF: C₉H₁₃N₅
• MW: 191.233020544052
• CID: 6066336
• PubChem ID: 165471804
• Update Time: 2025-05-25

5-methyl-1-2-(1H-pyrazol-1-yl)ethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-2-(1H-pyrazol-1-yl)ethyl-1H-pyrazol-4-amine
• 5-methyl-1-[2-(1H-pyrazol-1-yl)ethyl]-1H-pyrazol-4-amine
• EN300-1112462
• 2106491-43-2

• Inchi： 1S/C9H13N5/c1-8-9(10)7-12-14(8)6-5-13-4-2-3-11-13/h2-4,7H,5-6,10H2,1H3
• InChI Key： AKVXUNMGQMUIOS-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(C=N1)N)CCN1C=CC=N1

Computed Properties

• Exact Mass: 191.11709544g/mol
• Monoisotopic Mass: 191.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 61.7Ų

Additional information on 5-methyl-1-2-(1H-pyrazol-1-yl)ethyl-1H-pyrazol-4-amine

Comprehensive Overview of 5-methyl-1-2-(1H-pyrazol-1-yl)ethyl-1H-pyrazol-4-amine (CAS No. 2106491-43-2)

The compound 5-methyl-1-2-(1H-pyrazol-1-yl)ethyl-1H-pyrazol-4-amine (CAS No. 2106491-43-2) is a pyrazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrazole ring and an amine group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting kinase inhibitors and G-protein-coupled receptors (GPCRs).

In recent years, the demand for pyrazole-based compounds has surged, driven by their role in developing anti-inflammatory, anticancer, and antimicrobial agents. The 5-methyl-1-2-(1H-pyrazol-1-yl)ethyl-1H-pyrazol-4-amine stands out due to its structural flexibility, which allows for modifications to enhance bioavailability and target specificity. This aligns with the growing trend in precision medicine, where researchers seek compounds with minimal side effects and high efficacy.

From a synthetic chemistry perspective, the CAS No. 2106491-43-2 compound offers a robust scaffold for structure-activity relationship (SAR) studies. Its amine functionality enables easy derivatization, making it a valuable building block for high-throughput screening (HTS) libraries. Laboratories focusing on fragment-based drug design (FBDD) often utilize such compounds to explore novel binding interactions with biological targets.

The agrochemical industry also benefits from pyrazole derivatives like 5-methyl-1-2-(1H-pyrazol-1-yl)ethyl-1H-pyrazol-4-amine. These compounds are investigated for their potential as herbicides, insecticides, and fungicides, addressing the global need for sustainable crop protection solutions. With the rise of climate-resistant crops, researchers are exploring how such molecules can enhance plant resilience against pests and diseases.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are critical for characterizing CAS No. 2106491-43-2. These methods ensure purity and confirm structural integrity, which are essential for regulatory compliance and reproducibility in research. The compound’s stability under various conditions further supports its utility in long-term studies.

In the context of green chemistry, efforts are underway to optimize the synthesis of 5-methyl-1-2-(1H-pyrazol-1-yl)ethyl-1H-pyrazol-4-amine using catalytic methods and eco-friendly solvents. This aligns with the broader scientific community’s push toward reducing carbon footprints in chemical manufacturing. Startups and academic labs are collaborating to develop scalable and sustainable production routes for such intermediates.

As the scientific community continues to explore the applications of CAS No. 2106491-43-2, its role in drug discovery pipelines and agrochemical innovation is expected to expand. Future research may focus on its metabolic pathways, toxicity profiles, and potential synergies with other bioactive molecules. For now, it remains a promising candidate for advancing both human health and agricultural productivity.